N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)adamantane-1-carboxamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)adamantane-1-carboxamide
• InChI: InChI=1S/C25H34N2O3/c1-4-7-27-20-6-5-19(11-21(20)30-15-24(2,3)23(27)29)26-22(28)25-12-16-8-17(13-25)10-18(9-16)14-25/h5-6,11,16-18H,4,7-10,12-15H2,1-3H3,(H,26,28)
• InChI Key: YQRBWTUUNKAMNU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NC(=O)C34CC5CC(C3)CC(C5)C4)OCC(C1=O)(C)C
• Molecular Formula: C25H34N2O3
• Molecular Weight: 410.5 g/mol

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C25H34N2O3 and its molecular weight is 410.558. The purity is usually 95%.
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Scientific Research Applications

Catalytic Synthesis of N-Aryladamantane-1-carboxamides

Researchers have developed a method for synthesizing N-Aryl(benzyl)adamantane-1-carboxamides, showcasing the versatility of adamantane derivatives in organic synthesis. This process involves the reaction of adamantane-1-carboxylic acid with aromatic amines, using phosphorus trichloride and heating, to achieve yields ranging from 54–87% (Shishkin et al., 2020).

Polyamide-Imides with Adamantyl Groups

The development of new polyamide-imides (PAIs) containing pendent adamantyl groups illustrates the application of adamantane derivatives in creating materials with desirable thermal properties. These PAIs demonstrated high glass transition temperatures and thermal stability, making them suitable for advanced material applications (Liaw & Liaw, 2001).

Polyamides with Adamantyl and Diamantyl Moieties

Adamantane and diamantane moieties have been incorporated into polyamides, resulting in materials with high thermal stability and mechanical strength. This research highlights the potential of adamantane derivatives in enhancing the properties of polymeric materials for various applications (Chern, Shiue, & Kao, 1998).

Anti-Influenza Virus Activity

Adamantane derivatives have been explored for their antiviral activities, particularly against influenza viruses. The study on N-(1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide compounds carrying an adamantyl moiety revealed significant inhibitory effects, highlighting the pharmaceutical applications of these compounds (Göktaş et al., 2012).

Metal-Organic Frameworks

Functionalized adamantane tectons have been utilized in the design of metal-organic frameworks (MOFs), demonstrating the role of adamantane derivatives in constructing complex structures with potential applications in catalysis, gas storage, and separation processes (Senchyk et al., 2013).